Cas no 478247-50-6 (6-(Ethylsulfanyl)-1-phenyl-4-[3-(trifluoromethyl)phenoxy]-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 6-(Ethylsulfanyl)-1-phenyl-4-[3-(trifluoromethyl)phenoxy]-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 478247-50-6
• MF: C₂₀H₁₅F₃N₄OS
• MW: 416.419512987137
• CID: 5746411
• PubChem ID: 1488925
• Update Time: 2023-11-11

6-(Ethylsulfanyl)-1-phenyl-4-[3-(trifluoromethyl)phenoxy]-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-ethylsulfanyl-1-phenyl-4-[3-(trifluoromethyl)phenoxy]pyrazolo[3,4-d]pyrimidine
• 478247-50-6
• 6-(ethylsulfanyl)-1-phenyl-4-[3-(trifluoromethyl)phenoxy]-1H-pyrazolo[3,4-d]pyrimidine
• 9N-656S
• 6-(ethylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl 3-(trifluoromethyl)phenyl ether
• AKOS005103799
• 1H-Pyrazolo[3,4-d]pyrimidine, 6-(ethylthio)-1-phenyl-4-[3-(trifluoromethyl)phenoxy]-
• 6-(Ethylsulfanyl)-1-phenyl-4-[3-(trifluoromethyl)phenoxy]-1H-pyrazolo[3,4-d]pyrimidine

• Inchi： 1S/C20H15F3N4OS/c1-2-29-19-25-17-16(12-24-27(17)14-8-4-3-5-9-14)18(26-19)28-15-10-6-7-13(11-15)20(21,22)23/h3-12H,2H2,1H3
• InChI Key： MGXIHAZIVXAMEH-UHFFFAOYSA-N
• SMILES： S(CC)C1=NC(=C2C=NN(C3C=CC=CC=3)C2=N1)OC1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 416.09186677g/mol
• Monoisotopic Mass: 416.09186677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 78.1Ų